1-Methylamino-4-(methoxymethoxy)indane

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 4-(methoxymethoxy)-N-methyl-2,3-dihydro-1H-inden-1-amine
• InChI: InChI=1S/C12H17NO2/c1-13-11-7-6-10-9(11)4-3-5-12(10)15-8-14-2/h3-5,11,13H,6-8H2,1-2H3
• InChI Key: RAKWESHVZNAMFO-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCC2=C1C=CC=C2OCOC

Description

1-Methylamino-4-(methoxymethoxy)indane is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.00 g of 4-(methoxymethoxy)-1-indanone in 10 ml of ethanol, 2.8 ml of 40% methylamine (methanol solution) and 367 mg of sodium cyanoborohydride were added. While stirring at room temperature, 0.55 ml of acetic acid was added dropwise and the mixture was heated at reflux for 4 hours. The reaction solution was air-cooled, combined with water and then extracted with ethyl acetate. After drying over anhydrous magnesium sulfate, the solvent was evaporated. The residue was purified by silica gel column chromatography to obtain 0.61 g of the desired compound as a deep green oily substance.